Cas no 133593-76-7 (Magnesium;1-methoxy-2-propan-2-yloxybenzene-5-ide;bromide)

• Product Name: Magnesium;1-methoxy-2-propan-2-yloxybenzene-5-ide;bromide
• CAS No: 133593-76-7
• MF: C₁₀H₁₃BrMgO₂
• MW: 269.418022871017
• MDL: MFCD20040592
• CID: 5149289
• Update Time: 2025-10-31

Magnesium;1-methoxy-2-propan-2-yloxybenzene-5-ide;bromide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-iso-propoxyphenylmagnesium bromide, 0.5M 2-MeTHF
• Magnesium;1-methoxy-2-propan-2-yloxybenzene-5-ide;bromide
• (4-iso-propyloxy-3-methoxyphenyl)magnesium bromide, 0.50 M in THF

• MDL： MFCD20040592
• Inchi： 1S/C10H13O2.BrH.Mg/c1-8(2)12-10-7-5-4-6-9(10)11-3;;/h5-8H,1-3H3;1H;/q-1;;+2/p-1
• InChI Key： AZVPNJRCONJULD-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O(C1C=C[C-]=CC=1OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Magnesium;1-methoxy-2-propan-2-yloxybenzene-5-ide;bromide

Magnesium; 1-Methoxy-2-Propan-2-Yloxybenzene-5-Ide; Bromide: A Comprehensive Overview

The compound with CAS No. 133593-76-7, commonly referred to as Magnesium; 1-Methoxy-2-Propan-2-Yloxybenzene-5-Ide; Bromide, is a fascinating chemical entity that has garnered attention in various scientific and industrial domains. This compound is a magnesium salt of 1-methoxy-2-propan-2-yloxybenzene-5-ide, paired with a bromide ion. Its unique structure and properties make it a subject of interest in fields such as organic synthesis, materials science, and pharmacology.

Magnesium; 1-Methoxy-2-Propan-2-Yloxybenzene-5-Ide; Bromide is notable for its complex aromatic system, which includes a benzene ring substituted with methoxy and propanoyloxy groups. The presence of these substituents imparts specific electronic and steric effects on the molecule, influencing its reactivity and stability. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of novel polymers and organic electronics.

One of the key areas where this compound has shown promise is in the field of organometallic chemistry. Researchers have explored its role as a precursor in the synthesis of magnesium-based organometallic compounds. These compounds are valuable in catalysis, where they can facilitate complex transformations such as cross-coupling reactions and olefin polymerization. The ability of Magnesium; 1-Methoxy-2-Propan-2-Yloxybenzene-5-Ide; Bromide to act as a versatile building block has been demonstrated in several recent publications, underscoring its importance in modern chemical synthesis.

In addition to its synthetic applications, this compound has also been investigated for its potential in pharmaceutical research. The benzene ring structure with specific substituents is often associated with bioactivity, making it a candidate for drug design. Studies have shown that derivatives of Magnesium; 1-Methoxy-2-Propan-2-Yloxybenzene-5-Ide; Bromide exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that further research into its pharmacological profile could lead to novel therapeutic agents.

The synthesis of Magnesium; 1-Methoxy-2-Propan-2-Yloxybenzene-5-Ide; Bromide involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. This is followed by esterification and subsequent reaction with magnesium bromide to form the final product. Recent advancements in synthetic methodologies have enabled higher yields and improved purity, making this compound more accessible for large-scale applications.

From an environmental perspective, the handling and disposal of Magnesium; 1-Methoxy-2-Propan-2-Yloxybenzene-5-Ide; Bromide must adhere to established safety protocols. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken during storage and usage to ensure safety in laboratory settings.

In conclusion, Magnesium; 1-Methoxy